N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C16H17N5OS2/c1-3-14-19-20-15(24-14)18-13(22)10-23-16-17-7-8-21(16)12-6-4-5-11(2)9-12/h4-9H,3,10H2,1-2H3,(H,18,20,22)
• InChI Key: ODJRUIFDOBALQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H17N5OS2 and its molecular weight is 359.47. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

A study by Fadda et al. (2017) utilized a precursor closely related to the compound of interest for synthesizing a variety of heterocycles. These compounds were tested for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, demonstrating the potential of thiadiazole derivatives in pest control applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Anticancer Properties

Another line of research has focused on the synthesis and biological evaluation of thiadiazole derivatives as potential anticancer agents. Çevik et al. (2020) synthesized novel derivatives and assessed their anticancer activities against breast cancer (MCF-7) and lung cancer (A549) cell lines. One compound showed promising cytotoxic activity, indicating the potential of these derivatives in cancer treatment (Çevik, Osmaniye, Levent, Sağlık, Çavușoğlu, Karaduman, Özkay, & Kaplancıklı, 2020).

Novel Heterocyclic Compounds Synthesis

The versatility of thiadiazole derivatives in synthesizing heterocyclic compounds has been explored in several studies. For instance, Abu-Melha (2021) reported the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds. These compounds underwent structural and spectral analysis, and their anticancer activities were evaluated, showing cytotoxic effects against breast cancer cell lines (Abu-Melha, 2021).

Glutaminase Inhibition for Cancer Therapy

Shukla et al. (2012) designed and synthesized analogs of BPTES, a known glutaminase inhibitor, to identify more potent inhibitors with improved drug-like properties. These compounds, including analogs with thiadiazole structures, showed potential in attenuating the growth of human lymphoma cells, highlighting their relevance in cancer therapy (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012).